Cas no 1563013-85-3 (ethyl 2-(4-bromo-2-methoxyphenyl)-2-methylpropanoate)

• Product Name: ethyl 2-(4-bromo-2-methoxyphenyl)-2-methylpropanoate
• CAS No: 1563013-85-3
• MF: C₁₃H₁₇BrO₃
• MW: 301.176283597946
• CID: 2115790
• Update Time: 2025-07-18

ethyl 2-(4-bromo-2-methoxyphenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-bromo-2-methoxyphenyl)-2-methylpropanoate
• ANDXCJDZZYXNIF-UHFFFAOYSA-N
• CID 86698723
• Benzeneacetic acid, 4-bromo-2-methoxy-α,α-dimethyl-, ethyl ester

• Inchi： 1S/C13H17BrO3/c1-5-17-12(15)13(2,3)10-7-6-9(14)8-11(10)16-4/h6-8H,5H2,1-4H3
• InChI Key： ANDXCJDZZYXNIF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C(C(=O)OCC)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Boiling Point: 348.9±32.0 °C(Predicted)

Additional information on ethyl 2-(4-bromo-2-methoxyphenyl)-2-methylpropanoate

Research Brief on Ethyl 2-(4-Bromo-2-Methoxyphenyl)-2-Methylpropanoate (CAS: 1563013-85-3)

Ethyl 2-(4-bromo-2-methoxyphenyl)-2-methylpropanoate (CAS: 1563013-85-3) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its brominated aromatic ring and ester functional group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The compound's unique structural features make it a valuable scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of ethyl 2-(4-bromo-2-methoxyphenyl)-2-methylpropanoate as a precursor in the synthesis of novel nonsteroidal anti-inflammatory drugs (NSAIDs). The study highlighted the compound's ability to modulate cyclooxygenase-2 (COX-2) activity, a key enzyme involved in inflammatory pathways. The researchers employed a combination of computational docking and in vitro assays to demonstrate the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential for reduced gastrointestinal side effects compared to traditional NSAIDs.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the anticancer properties of derivatives synthesized from ethyl 2-(4-bromo-2-methoxyphenyl)-2-methylpropanoate. The research team modified the ester group and introduced various substituents to enhance the compound's cytotoxicity against cancer cell lines. Results indicated that certain derivatives exhibited potent activity against breast cancer (MCF-7) and lung cancer (A549) cells, with IC50 values in the low micromolar range. Mechanistic studies revealed that these derivatives induced apoptosis via the mitochondrial pathway, highlighting their potential as lead compounds for further development.

The synthetic versatility of ethyl 2-(4-bromo-2-methoxyphenyl)-2-methylpropanoate has also been explored in the context of neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience reported the compound's utility in the synthesis of small molecules targeting alpha-synuclein aggregation, a hallmark of Parkinson's disease. The researchers utilized the bromo substituent for further functionalization, enabling the creation of a library of compounds with varying degrees of aggregation inhibition. Preliminary in vivo data suggested that these compounds could cross the blood-brain barrier, a critical requirement for neurodegenerative disease therapeutics.

From a methodological perspective, recent advances in green chemistry have been applied to the synthesis of ethyl 2-(4-bromo-2-methoxyphenyl)-2-methylpropanoate. A 2023 paper in Green Chemistry described a solvent-free, catalyst-assisted protocol that significantly improved the yield and reduced the environmental impact of the synthesis. This approach aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing and could facilitate the large-scale production of the compound for further research and development.

In conclusion, ethyl 2-(4-bromo-2-methoxyphenyl)-2-methylpropanoate (CAS: 1563013-85-3) represents a promising chemical entity with diverse applications in drug discovery. Its structural features enable the development of compounds with potential therapeutic benefits in inflammation, cancer, and neurodegenerative diseases. Ongoing research continues to explore its full potential, with particular focus on optimizing its pharmacokinetic properties and therapeutic index. As synthetic methodologies advance and biological understanding deepens, this compound is likely to remain a focal point in medicinal chemistry research for years to come.